Cas no 864661-74-5 (Methyl 3-chloro-4-cyano-2-methylbenzoate)

• Product Name: Methyl 3-chloro-4-cyano-2-methylbenzoate
• CAS No: 864661-74-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4795374
• Update Time: 2025-10-05

Methyl 3-chloro-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-cyano-2-methylbenzoate
• Benzoic acid, 3-chloro-4-cyano-2-methyl-, methyl ester

• Inchi： 1S/C10H8ClNO2/c1-6-8(10(13)14-2)4-3-7(5-12)9(6)11/h3-4H,1-2H3
• InChI Key： YCHIGIIHDBULTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters